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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, step-by-step guide for casting with
SikaBiresin® TD-165, a two-component epoxy resin system. The high transparency and low
viscosity of this resin make it suitable for a variety of research applications, including the
fabrication of custom laboratory apparatus, microfluidic devices, and the embedding of
biological specimens for analysis.

Material Properties

SikaBiresin® TD-165 is the hardener component used in conjunction with a compatible resin
component, such as SikaBiresin® TD-150. The properties of the mixed resin are critical for
successful application in a research setting.

Table 1: Physical and Mechanical Properties of SikaBiresin® TD-150 / TD-165 Mixture
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Property Value Standards
Component A (Resin) SikaBiresin® TD-150
Color Bluish-transparent
Viscosity at 25°C ~500 mPa:-s
Density at 23°C ~1.12 g/cm?3
Component B (Hardener) SikaBiresin® TD-165
Color Transparent
Viscosity at 25°C ~650 mPa:s
Density at 23°C ~1.00 g/cm?3
Mixture
Mixing Ratio (A:B) by weight 100 : 50
Mixing Ratio (A:B) by volume 100: 50
Color Transparent
Viscosity at 25°C ~500 mPa-s
Pot Life (150g at 25°C) ~60 minutes
Tack-free time (1-3mm layer at
~8 - 9 hours [11[2]
23°C)
Shore D Hardness (after 7
D81 ISO 868
days at RT)
Flexural Modulus 1600 MPa ISO 178
Elongation at Maximum
5% ISO 527
Strength
Glass Transition Temperature
53°C ISO 11359-2

(Tg)

Experimental Protocols
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Material and Mold Preparation

Proper preparation of the resin components and the casting mold is crucial for achieving high-
quality, reproducible results.

Protocol 1: Material and Mold Preparation

» Component Homogenization: Before use, ensure both resin (Component A) and hardener
(Component B) are at a uniform room temperature (18-25°C).[3][4] After prolonged storage
at low temperatures, crystallization may occur in Component A. This can be reversed by
warming the component to a maximum of 70°C until the crystals dissolve.[1][2][5] Allow the
component to cool to the processing temperature before use.

e Mold Selection: Molds can be fabricated from various materials, including silicone,
polyethylene (PE), or other materials treated with a release agent. For applications requiring
high optical clarity, polished mold surfaces are recommended.

e Mold Cleaning: Thoroughly clean the mold to remove any dust, grease, or other
contaminants. Use a suitable solvent if necessary, and ensure the mold is completely dry
before use.

» Release Agent Application: To prevent the epoxy from adhering to the mold, apply a suitable
release agent.[1][5] A liquid or paste wax can be used.[1][5] For custom-made molds or
frames, brown PE packing tape can be used as a self-releasing surface.[1][5]

e Sealing Porous Molds: If using porous materials for molds, such as wood or 3D-printed
plastics, seal the surface with a quick-setting epoxy or varnish to prevent resin absorption
and bubble formation.[1][5] Ensure the sealant is fully cured before casting.

Mixing and Degassing

Accurate mixing and effective degassing are essential to ensure the structural integrity and
clarity of the final cast.

Protocol 2: Mixing and Degassing

¢ Pre-mixing Stirring: Individually stir both Component A and Component B before mixing to
ensure homogeneity.
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e Measuring: Accurately measure the resin and hardener according to the specified mixing
ratio of 100:50 by weight or volume.

« Initial Mixing: In a clean, dry container, add the hardener (Component B) to the resin
(Component A). Mix thoroughly by hand or with a mechanical mixer at a low speed to

minimize air entrapment.[1][5]

o Double Mixing: For critical applications, it is recommended to perform a double mixing. After
the initial mix, transfer the resin to a second clean container and mix again to ensure no
unmixed material from the sides or bottom of the first container is incorporated.[1][2][5]

e Degassing:

o Self-Degassing: Due to its low viscosity and self-degassing properties, the mixture can be
left to stand for up to 10 minutes to allow air bubbles to rise and dissipate.[1][2][5]

o Vacuum Degassing: For applications where complete void-free casting is critical (e.qg.,
microfluidics), place the mixed resin in a vacuum chamber. Apply a vacuum until the
mixture expands and then collapses. Hold the vacuum for a few more minutes before
slowly releasing the pressure.

Casting and Curing

The casting process should be performed in a controlled environment to achieve the desired

outcome.
Protocol 3: Casting and Curing

e Pouring: Slowly pour the mixed and degassed resin into the prepared mold, starting from the
lowest point to avoid entrapping air.

o Surface Bubble Removal: After pouring, allow the resin to settle. Any remaining surface
bubbles can be removed by passing a hot air gun over the surface from a distance of 15-20
cm.[1][2][5]

o Curing Conditions: The curing time is dependent on the ambient temperature and the casting
thickness. Room temperature is a critical parameter for successful casting.[1][5]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://ouci.dntb.gov.ua/en/works/l1gVYyZ7/
https://briefs.techconnect.org/wp-content/volumes/Nanotech2007v3/pdf/475.pdf
https://ouci.dntb.gov.ua/en/works/l1gVYyZ7/
https://briefs.techconnect.org/papers/using-epoxy-resin-to-fabricate-a-master-for-microfluidic-devices-in-polydimethylsiloxane/
https://briefs.techconnect.org/wp-content/volumes/Nanotech2007v3/pdf/475.pdf
https://ouci.dntb.gov.ua/en/works/l1gVYyZ7/
https://briefs.techconnect.org/papers/using-epoxy-resin-to-fabricate-a-master-for-microfluidic-devices-in-polydimethylsiloxane/
https://briefs.techconnect.org/wp-content/volumes/Nanotech2007v3/pdf/475.pdf
https://ouci.dntb.gov.ua/en/works/l1gVYyZ7/
https://briefs.techconnect.org/papers/using-epoxy-resin-to-fabricate-a-master-for-microfluidic-devices-in-polydimethylsiloxane/
https://briefs.techconnect.org/wp-content/volumes/Nanotech2007v3/pdf/475.pdf
https://ouci.dntb.gov.ua/en/works/l1gVYyZ7/
https://briefs.techconnect.org/wp-content/volumes/Nanotech2007v3/pdf/475.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o For thin layers (1-5 mm), a warmer room (25-30°C) is recommended to accelerate curing
and achieve optimal properties.[1][5][6]

o Avoid high ambient temperatures for thicker castings, as this can lead to a rapid
exothermic reaction, causing yellowing and streaks.[1][5][6]

o Demolding: The time required before the cast part can be safely demolded depends on the
size and thickness of the casting. For small parts (<100g) with a thickness of 10mm,
demolding can be done after approximately 48 hours. For a 5mm thickness, it can take up to
72 hours.[1]

Post-Processing and Finishing

For many research applications, post-processing may be necessary to achieve the desired
surface finish and dimensional accuracy.

Protocol 4: Post-Processing and Finishing

» Sanding: If a smoother surface is required, wet sanding with progressively finer grits of
sandpaper is recommended.[1][5] This helps to avoid heat buildup that could damage the

resin.

e Polishing: For high-clarity applications, polish the sanded surface using a polishing paste
and a buffing wheel.[1][5] Again, avoid excessive heat generation during this process.

e Machining: Cured SikaBiresin® TD-165 castings can be machined, drilled, and tapped if
required for the final application.

Application-Specific Workflow and Logic

The following diagrams illustrate the general workflow for casting with SikaBiresin® TD-165
and a logical diagram for troubleshooting common issues.
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Casting Workflow Diagram
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Troubleshooting Common Casting Issues

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sikabiresin-td-165-casting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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